Cas no 802849-11-2 (2-(Dimethylamino)-2-(pyridin-4-YL)acetonitrile)

• Product name: 2-(Dimethylamino)-2-(pyridin-4-YL)acetonitrile
• CAS No: 802849-11-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 2802653

2-(Dimethylamino)-2-(pyridin-4-YL)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(DIMETHYLAMINO)-2-(PYRIDIN-4-YL)ACETONITRILE
• MB08479
• 2-(Dimethylamino)-2-(pyridin-4-YL)acetonitrile

• Inchi： 1S/C9H11N3/c1-12(2)9(7-10)8-3-5-11-6-4-8/h3-6,9H,1-2H3
• InChI Key： FEJLSDWDDOIFFY-UHFFFAOYSA-N
• SMILES： N(C)(C)C(C#N)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 39.9
• XLogP3: 0.7